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Compound of Interest

Compound Name: CZL55

Cat. No.: B339808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of CZL55, a caspase-1 inhibitor. The information is intended to guide researchers in

accurately preparing this compound for in vitro and in vivo studies.

Introduction to CZL55
CZL55 is a potent and selective inhibitor of caspase-1, an enzyme that plays a critical role in

the inflammatory response.[1] Caspase-1 is responsible for the proteolytic processing and

activation of pro-inflammatory cytokines, including interleukin-1β (IL-1β) and interleukin-18 (IL-

18). By inhibiting caspase-1, CZL55 can effectively block the maturation and secretion of these

key cytokines, thereby modulating the inflammatory cascade. This makes CZL55 a valuable

tool for studying inflammatory pathways and a potential therapeutic agent for a range of

inflammatory diseases.

Quantitative Data
The following table summarizes the key quantitative data for CZL55.
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Property Value Source

Molecular Formula C20H22N2O6 MedKoo Biosciences[1]

Molecular Weight 386.40 g/mol MedKoo Biosciences[1]

CAS Number 667408-87-9 MedKoo Biosciences[1]

Purity ≥98% Apollo Scientific[2]

Recommended Solvent DMSO Inferred from CZL80 data

Note: The solubility of CZL55 has not been definitively reported. The recommendation of

DMSO as a solvent is based on the high solubility of the structurally related caspase-1 inhibitor,

CZL80, which is soluble in DMSO at ≥ 200 mg/mL.

Experimental Protocols
Materials

CZL55 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, disposable pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM CZL55 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CZL55 in DMSO. This is a

common starting concentration for many in vitro experiments.
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Pre-weighing Preparation: Before handling the compound, ensure that all necessary

equipment is clean, sterile, and readily accessible. Put on appropriate PPE.

Weighing CZL55: Carefully weigh out 3.864 mg of CZL55 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Adding Solvent: Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube containing

the CZL55 powder.

Dissolving the Compound: Tightly cap the tube and vortex thoroughly for at least 1-2 minutes

to ensure complete dissolution of the compound. Visually inspect the solution to ensure there

are no undissolved particles. If necessary, gentle warming in a 37°C water bath can aid in

dissolution.

Aliquoting and Storage: Once the CZL55 is fully dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated

freeze-thaw cycles which can degrade the compound.

Labeling and Storage: Clearly label each aliquot with the compound name (CZL55),

concentration (10 mM), solvent (DMSO), and the date of preparation. Store the aliquots at

-20°C for long-term storage. For short-term storage (days to weeks), 4°C is acceptable.[1]

Signaling Pathway and Experimental Workflow
Diagrams
CZL55 Mechanism of Action: Inhibition of the Caspase-1
Pathway
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Caption: CZL55 inhibits Caspase-1, blocking pro-inflammatory cytokine maturation.

Experimental Workflow: Preparing CZL55 Stock Solution
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Caption: Workflow for preparing a CZL55 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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